Cas no 1351612-27-5 (1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid)
![1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid structure](https://ossimg.kuujia.com/scimg/1352000/1351612-27-5x500.png)
1351612-27-5 structure
Product Name:1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid
CAS No:1351612-27-5
MF:C17H19N3O8S
MW:425.413063287735
CID:5763585
PubChem ID:71780807
Update Time:2023-12-26
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid Chemical and Physical Properties
Names and Identifiers
-
- 1351612-27-5
- SR-01000924372
- AKOS026685828
- 1-(furan-2-yl)-2-(4-(pyridin-3-ylsulfonyl)piperazin-1-yl)ethanone oxalate
- F5677-0009
- 1-(furan-2-yl)-2-(4-pyridin-3-ylsulfonylpiperazin-1-yl)ethanone;oxalic acid
- SR-01000924372-1
- 1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid
-
- Inchi： 1S/C15H17N3O4S.C2H2O4/c19-14(15-4-2-10-22-15)12-17-6-8-18(9-7-17)23(20,21)13-3-1-5-16-11-13;3-1(4)2(5)6/h1-5,10-11H,6-9,12H2;(H,3,4)(H,5,6)
- InChI Key： XCAUDASZCVPZRW-UHFFFAOYSA-N
- SMILES： S(C1C=NC=CC=1)(N1CCN(CC(C2=CC=CO2)=O)CC1)(=O)=O.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 425.08928575g/mol
- Monoisotopic Mass: 425.08928575g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 583
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 167Ų
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5677-0009-2μmol |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-5μmol |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-10μmol |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-20μmol |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-1mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-2mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-3mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-4mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-5mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5677-0009-10mg |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid |
1351612-27-5 | 10mg |
$79.0 | 2023-09-09 |
1-(furan-2-yl)-2-[4-(pyridine-3-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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